Cas no 1804069-97-3 (3-(3-Chloropropanoyl)-5-methylphenylacetic acid)

• Product Name: 3-(3-Chloropropanoyl)-5-methylphenylacetic acid
• CAS No: 1804069-97-3
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 5008415
• Update Time: 2025-09-23

3-(3-Chloropropanoyl)-5-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropanoyl)-5-methylphenylacetic acid

• Inchi： 1S/C12H13ClO3/c1-8-4-9(7-12(15)16)6-10(5-8)11(14)2-3-13/h4-6H,2-3,7H2,1H3,(H,15,16)
• InChI Key： VFLMFDWNWPOEOG-UHFFFAOYSA-N
• SMILES： ClCCC(C1=CC(C)=CC(CC(=O)O)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2
• Topological Polar Surface Area: 54.4

Additional information on 3-(3-Chloropropanoyl)-5-methylphenylacetic acid

Comprehensive Overview of 3-(3-Chloropropanoyl)-5-methylphenylacetic acid (CAS No. 1804069-97-3)

3-(3-Chloropropanoyl)-5-methylphenylacetic acid (CAS No. 1804069-97-3) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, is a derivative of phenylacetic acid with a chloropropanoyl substituent, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug development, particularly in the design of small-molecule therapeutics.

The molecular structure of 3-(3-Chloropropanoyl)-5-methylphenylacetic acid features a chloropropanoyl group attached to a methylphenylacetic acid backbone, which contributes to its reactivity and versatility. This combination allows for selective modifications, making it a candidate for targeted synthesis in medicinal chemistry. Recent studies highlight its role in the development of enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine.

In the context of current trends, 3-(3-Chloropropanoyl)-5-methylphenylacetic acid is often discussed alongside topics like green chemistry and sustainable synthesis. As industries shift toward environmentally friendly practices, researchers are investigating greener methods to produce this compound, such as catalytic processes or solvent-free reactions. These advancements address common search queries like "eco-friendly synthesis of chloropropanoyl derivatives" or "applications of phenylacetic acid in pharmaceuticals."

Another area of interest is the compound's potential in bioconjugation and prodrug design. Its functional groups enable covalent bonding with biomolecules, a feature highly sought after in antibody-drug conjugates (ADCs) and targeted drug delivery systems. This aligns with the rising popularity of searches like "how to optimize drug delivery using phenylacetic acid derivatives" or "role of chloropropanoyl in bioconjugation."

From a technical perspective, the purity and stability of CAS No. 1804069-97-3 are critical for its applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with industry standards. Quality control measures are frequently searched topics, reflecting the compound's importance in high-value research and development.

In summary, 3-(3-Chloropropanoyl)-5-methylphenylacetic acid represents a promising building block in modern chemistry, with applications spanning drug discovery, material science, and sustainable synthesis. Its relevance to cutting-edge research and alignment with trending topics ensures its continued prominence in scientific literature and industrial applications.